Cas no 88109-68-6 (3-Hexadecyn-1-ol)
3-Hexadecyn-1-ol structure
Product Name:3-Hexadecyn-1-ol
CAS No:88109-68-6
MF:C16H30O
MW:238.408805370331
CID:644713
PubChem ID:10610011
Update Time:2025-04-19
3-Hexadecyn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexadecyn-1-ol
- hexadec-3-yn-1-ol
- 88109-68-6
- DTXSID70442493
-
- Inchi: 1S/C16H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h17H,2-12,15-16H2,1H3
- InChI Key: ZBUDRNZTZVIXRW-UHFFFAOYSA-N
- SMILES: OCCC#CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 238.229665576g/mol
- Monoisotopic Mass: 238.229665576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 11
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 20.2Ų
3-Hexadecyn-1-ol Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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